Cas no 1403567-61-2 ([4-(Pyrrolidine-1-sulfonyl)-phenyl]-propynoic acid)

• Product name: [4-(Pyrrolidine-1-sulfonyl)-phenyl]-propynoic acid
• CAS No: 1403567-61-2
• MF: C₁₃H₁₃NO₄S
• MW: 279.31162238121
• CID: 5179747

[4-(Pyrrolidine-1-sulfonyl)-phenyl]-propynoic acid Chemical and Physical Properties

Names and Identifiers

• [4-(Pyrrolidine-1-sulfonyl)-phenyl]-propynoic acid
• 2-Propynoic acid, 3-[4-(1-pyrrolidinylsulfonyl)phenyl]-

• Inchi： 1S/C13H13NO4S/c15-13(16)8-5-11-3-6-12(7-4-11)19(17,18)14-9-1-2-10-14/h3-4,6-7H,1-2,9-10H2,(H,15,16)
• InChI Key： DBPSPEYINJIUFL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Additional information on [4-(Pyrrolidine-1-sulfonyl)-phenyl]-propynoic acid

[4-(Pyrrolidine-1-sulfonyl)-phenyl]-propynoic acid (CAS No. 1403567-61-2): A Comprehensive Overview

[4-(Pyrrolidine-1-sulfonyl)-phenyl]-propynoic acid (CAS No. 1403567-61-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of [4-(Pyrrolidine-1-sulfonyl)-phenyl]-propynoic acid consists of a propynoic acid moiety attached to a phenyl ring, which is further substituted with a pyrrolidine-1-sulfonyl group. This combination of functional groups imparts the compound with unique physicochemical properties, including solubility, stability, and reactivity, which are crucial for its biological activity.

Recent studies have highlighted the potential of [4-(Pyrrolidine-1-sulfonyl)-phenyl]-propynoic acid in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

Additionally, [4-(Pyrrolidine-1-sulfonyl)-phenyl]-propynoic acid has shown promise in the field of cancer research. A study conducted at the National Cancer Institute found that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that [4-(Pyrrolidine-1-sulfonyl)-phenyl]-propynoic acid could be developed into a novel anticancer agent.

In the realm of neurodegenerative diseases, [4-(Pyrrolidine-1-sulfonyl)-phenyl]-propynoic acid has also shown potential. Research published in the Journal of Neurochemistry indicates that this compound can protect neurons from oxidative stress and reduce neuroinflammation. These properties make it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of [4-(Pyrrolidine-1-sulfonyl)-phenyl]-propynoic acid have been extensively studied to optimize its therapeutic potential. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which enhances its suitability for drug development. Furthermore, its low toxicity and high selectivity for target cells make it an attractive candidate for clinical trials.

In conclusion, [4-(Pyrrolidine-1-sulfonyl)-phenyl]-propynoic acid (CAS No. 1403567-61-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structure and biological activities make it a valuable asset in the development of new drugs for inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, solidifying its position as an important molecule in modern medicinal chemistry.